Cas no 1041642-13-0 (potassium trifluoro(propan-2-yl)boranuide)

• Product Name: potassium trifluoro(propan-2-yl)boranuide
• CAS No: 1041642-13-0
• MF: C₃H₇BF₃K
• MW: 149.99219250679
• MDL: MFCD04112718
• CID: 829087
• PubChem ID: 23697353
• Update Time: 2025-04-19

potassium trifluoro(propan-2-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• Potassium isopropyltrifluoroborate
• POTASSIUM I-PROPYLTRIFLUOROBORATE
• Potassium trifluoro(isopropyl)borate
• potassium,trifluoro(propan-2-yl)boranuide
• CHEMMAKER CMBC-00014
• potassium trifluoro(propan-2-yl)boranuide
• PubChem11291
• C3H7BF3K
• AK101179
• SY069861
• BC005318
• ST2407536
• X1512
• Potassium trifluoro(propan-2-yl)borate(1-)
• potassium;trifluoro(propan-2-yl)boranuide
• Potassiumtrifluoro(isopropyl)borate
• 1041642-13-0
• POTASSIUM TRIFLUORO(ISOPROPYL)BORANUIDE
• AKOS013015356
• CS-W022936
• MFCD04112718
• DB-371695
• W16913
• EN300-206215
• DTXSID40635714
• GS-4555
• Potassium isopropyltrifluoroborate 97%

• MDL： MFCD04112718
• Inchi： 1S/C3H7BF3.K/c1-3(2)4(5,6)7;/h3H,1-2H3;/q-1;+1
• InChI Key： CATSGFLKVWWQST-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C(C)C)(F)F

Computed Properties

• Exact Mass: 150.02300
• Monoisotopic Mass: 150.0229964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 60
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: >250 ºC
• PSA: 0.00000
• LogP: 2.24380

potassium trifluoro(propan-2-yl)boranuide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：